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Compound of Interest

Compound Name: 3-Ethylpentane

Cat. No.: B1585240

An In-depth Technical Guide to 3-Ethylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-ethylpentane, a branched-chain
alkane. It details its chemical and physical properties, experimental protocols for its synthesis
and key reactions, and visual representations of its chemical behavior.

Core Data Summary

CAS Number: 617-78-7[1][2][3]

Molecular Formula: C7H1e[1][2][3][4]

Quantitative Data

A summary of the key physical and chemical properties of 3-ethylpentane is presented below.

Table 1: Physical Properties of 3-Ethylpentane

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1585240?utm_src=pdf-interest
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://commons.wikimedia.org/wiki/File:2,2,3-Trimethylbutane_synthesis_01.svg
https://commons.wikimedia.org/wiki/File:Synthesis_2-Methylhexane.svg
https://en.wikipedia.org/wiki/Heptane
https://commons.wikimedia.org/wiki/File:2,2,3-Trimethylbutane_synthesis_01.svg
https://commons.wikimedia.org/wiki/File:Synthesis_2-Methylhexane.svg
https://en.wikipedia.org/wiki/Heptane
https://pubs.acs.org/doi/10.1021/ja01380a027
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molar Mass 100.205 g-mol—t [3]
Appearance Colorless liquid [3]
Odor Odorless [3]
Density 0.698 g/mL [4]
Melting Point -119.0t0 -118.5 °C [3]
Boiling Point 93.31093.7 °C [3]
Refractive Index 1.3934 [4]

Property Value Reference

Standard Molar Entropy

314.55 J K-t mol-t [3]
(S©2)
Standard Enthalpy of
_ -226.2 to -223.8 kJ mol—* [3]
Formation (AfHG )
Standard Enthalpy of
-4.8174 to -4.8152 MJ mol—1 [3]

Combustion (AcHO )

Table 3: Spectroscopic Data for 3-Ethylpentane
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Spectrum Type Key Peaks/Shifts
Triplet at & 0.88 ppm (CHs), Multiplet at 6 1.26
14 NMR p ppm (CHs) p
ppm (CH2)
Signals at 6 14.1 ppm (terminal carbons), o
15C NMR 9 _ ppm ( )
22.8-31.9 ppm (internal methylene carbons)
C-H stretching: 2850-3000 cm~1, CH2
Infrared (IR) scissoring: 1465 cm~1, CHs deformation: 1375

cm~?

Molecular ion peak at m/z 100, fragmentation

Mass Spectrometr
P Y peaks at m/z 57, 43, and 29

Experimental Protocols

Detailed methodologies for the synthesis and a key reaction of 3-ethylpentane are provided
below.

Synthesis of 3-Ethylpentane

The synthesis of 3-ethylpentane can be achieved via a multi-step process involving the
formation of a tertiary alcohol through a Grignard reaction, followed by dehydration and
subsequent hydrogenation. This method is adapted from the procedures used for the
preparation of isomeric heptanes.

Step 1: Synthesis of 3-Ethyl-3-pentanol via Grignard Reaction

o Apparatus Setup: A flame-dried, three-necked flask equipped with a dropping funnel, a reflux
condenser (with a drying tube), and a mechanical stirrer is assembled.

o Grignard Reagent Preparation: Magnesium turnings are placed in the flask with anhydrous
diethyl ether. A small amount of ethyl bromide is added to initiate the reaction. The remaining
ethyl bromide, dissolved in anhydrous ether, is then added dropwise to maintain a gentle
reflux.

o Reaction with Diethyl Carbonate: A solution of diethyl carbonate in anhydrous ether is added
dropwise to the Grignard reagent with vigorous stirring. The reaction is exothermic and
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should be controlled to maintain a steady reflux.

o Work-up: The reaction mixture is poured onto a mixture of crushed ice and a saturated
agueous solution of ammonium chloride to quench the reaction and dissolve the magnesium
salts. The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether.

 Purification: The combined ethereal extracts are dried over an anhydrous drying agent (e.qg.,
anhydrous sodium sulfate), and the ether is removed by distillation. The resulting crude 3-
ethyl-3-pentanol is then purified by fractional distillation.

Step 2: Dehydration of 3-Ethyl-3-pentanol

o Reaction Setup: The purified 3-ethyl-3-pentanol is placed in a distillation apparatus with a
suitable dehydrating agent, such as concentrated sulfuric acid or anhydrous copper(ll)
sulfate.

o Dehydration: The mixture is gently heated. The resulting alkene, 3-ethyl-2-pentene, is
distilled off as it is formed.

 Purification: The collected alkene is washed with a dilute sodium carbonate solution and then
with water, dried over an anhydrous drying agent, and purified by distillation.

Step 3: Hydrogenation of 3-Ethyl-2-pentene

o Catalyst Preparation: A hydrogenation catalyst, such as platinum(lV) oxide (Adam's catalyst)
or palladium on carbon, is placed in a high-pressure hydrogenation apparatus.

o Hydrogenation: The purified 3-ethyl-2-pentene, dissolved in a suitable solvent like ethanol or
ethyl acetate, is added to the apparatus. The system is flushed with hydrogen, and the
reaction is carried out under hydrogen pressure with agitation.

o Work-up and Purification: Upon completion of the reaction (indicated by the cessation of
hydrogen uptake), the catalyst is removed by filtration. The solvent is removed by distillation
to yield 3-ethylpentane, which can be further purified by fractional distillation.

Free-Radical Chlorination of 3-Ethylpentane
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This protocol describes the monochlorination of 3-ethylpentane, a reaction that proceeds via a
free-radical chain mechanism.

e Reaction Setup: A solution of 3-ethylpentane in a non-reactive solvent, such as carbon
tetrachloride, is placed in a reaction vessel equipped with a reflux condenser and a gas inlet
tube. The apparatus should be placed in a well-ventilated fume hood.

e Initiation: The reaction mixture is exposed to ultraviolet (UV) light. Chlorine gas is bubbled
through the solution at a controlled rate.

o Reaction Monitoring: The progress of the reaction can be monitored by gas chromatography
(GC) to observe the formation of chlorinated products.

o Work-up: Once the desired degree of chlorination is achieved, the UV source is turned off,
and the chlorine gas flow is stopped. The reaction mixture is washed with a dilute solution of
sodium thiosulfate to remove any unreacted chlorine, followed by washing with water and a
dilute sodium bicarbonate solution.

e Product Analysis and Separation: The organic layer is dried over an anhydrous drying agent.
The resulting mixture of monochlorinated isomers (1-chloro-3-ethylpentane, 2-chloro-3-
ethylpentane, and 3-chloro-3-ethylpentane) can be analyzed and separated using gas
chromatography.

Visualizations

The following diagrams illustrate the logical relationships and experimental workflows
associated with 3-ethylpentane.

Caption: Logical relationships of 3-Ethylpentane.
Caption: Experimental workflow for the synthesis of 3-Ethylpentane.

Caption: Signaling pathway for free-radical chlorination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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